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Compound of Interest

Compound Name: Anthracenone

Cat. No.: B14071504

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthracenone derivatives, a class of compounds found in various medicinal plants such as
Senna, Rhubarb, and Aloe, are known for their significant pharmacological activities, most
notably their laxative effects. Key anthracenone metabolites include sennosides, aloe-emodin,
rhein, and emodin. Accurate quantification of these metabolites in biological matrices and
botanical extracts is crucial for pharmacokinetic studies, quality control of herbal products, and
drug development. This application note details a robust and sensitive High-Performance
Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the
simultaneous quantification of major anthracenone metabolites.

Experimental Workflow

The overall experimental workflow for the quantification of anthracenone metabolites by
HPLC-MS/MS is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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